Cas no 1805760-55-7 (2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole)

2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole is a halogenated benzimidazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bifunctional brominated structure, featuring both bromo and bromomethyl substituents, enhances reactivity in nucleophilic substitution and cross-coupling reactions. The difluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This intermediate is particularly useful in constructing heterocyclic frameworks for drug discovery, offering precise functionalization opportunities. High purity and consistent quality ensure reliable performance in complex synthetic routes. Its structural versatility supports applications in developing kinase inhibitors, antimicrobial agents, and other therapeutic candidates.
2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole structure
1805760-55-7 structure
Product Name:2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole
CAS No:1805760-55-7
MF:C9H6Br2F2N2O
MW:355.961547374725
CID:4824638
Update Time:2025-10-28

2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole
    • Inchi: 1S/C9H6Br2F2N2O/c10-3-4-1-2-5-6(15-8(11)14-5)7(4)16-9(12)13/h1-2,9H,3H2,(H,14,15)
    • InChI Key: WVIARXHLALIAQW-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2=C(C=1OC(F)F)N=C(N2)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • XLogP3: 4
  • Topological Polar Surface Area: 37.9

2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061005944-250mg
2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole
1805760-55-7 98%
250mg
$5,450.16 2022-04-01
Alichem
A061005944-500mg
2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole
1805760-55-7 98%
500mg
$7,697.55 2022-04-01
Alichem
A061005944-1g
2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole
1805760-55-7 98%
1g
$14,855.68 2022-04-01

Additional information on 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole

2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole: A Comprehensive Overview

The compound 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole (CAS No. 1805760-55-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a bromine atom at position 2, a bromomethyl group at position 6, and a difluoromethoxy group at position 7, all of which contribute to its unique chemical reactivity and physical properties.

The synthesis of 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. Additionally, the incorporation of catalytic systems has allowed for better control over the regioselectivity and stereoselectivity of the product.

One of the most promising applications of 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole lies in its potential as a precursor for drug development. Benzimidazoles are known to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties. Recent studies have demonstrated that this compound can serve as a valuable building block for constructing complex molecular architectures with enhanced bioavailability and efficacy. For example, researchers have successfully utilized this compound to synthesize novel analogs with improved pharmacokinetic profiles.

The electronic properties of 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole make it an attractive candidate for applications in materials science. The presence of electron-withdrawing groups such as bromine and difluoromethoxy enhances the molecule's ability to participate in π–π interactions, which is crucial for applications in organic electronics. Recent research has explored the use of this compound in the fabrication of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its high thermal stability and excellent electrical conductivity make it a strong contender for next-generation electronic devices.

In terms of environmental impact, 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole has been subjected to rigorous testing to assess its biodegradability and toxicity. Studies have shown that under aerobic conditions, this compound undergoes rapid degradation into less harmful byproducts. Furthermore, its low toxicity profile suggests that it poses minimal risk to aquatic life when properly managed. These findings are particularly relevant for industries involved in chemical manufacturing, as they highlight the importance of adopting sustainable practices to minimize environmental harm.

In conclusion, 2-Bromo-6-bromomethyl-7-difluoromethoxy-1H-benzimidazole is a multifaceted compound with significant potential across various domains. Its unique structure enables it to serve as a versatile building block for drug discovery, while its electronic properties make it an appealing candidate for advanced materials science applications. As research continues to uncover new insights into its synthesis, properties, and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.